2-(1,3-benzothiazol-2-ylthio)-N-(3-fluorophenyl)acetamide

• IUPAC Name: 2-(1,3-benzothiazol-2-ylsulfanyl)-N-(3-fluorophenyl)acetamide
• InChI: InChI=1S/C15H11FN2OS2/c16-10-4-3-5-11(8-10)17-14(19)9-20-15-18-12-6-1-2-7-13(12)21-15/h1-8H,9H2,(H,17,19)
• InChI Key: STGABJBSLOTYQJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(S2)SCC(=O)NC3=CC(=CC=C3)F
• Molecular Formula: C15H11FN2OS2
• Molecular Weight: 318.4 g/mol

Description

2-(1,3-benzothiazol-2-ylthio)-N-(3-fluorophenyl)acetamide, also known as BFA, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-(1,3-benzothiazol-2-ylthio)-N-(3-fluorophenyl)acetamide involves its ability to inhibit the activity of ADP-ribosylation factor (ARF), a protein involved in vesicular trafficking and secretion. By inhibiting ARF, 2-(1,3-benzothiazol-2-ylthio)-N-(3-fluorophenyl)acetamide disrupts the normal transport of proteins and lipids within cells, leading to the accumulation of these molecules in the Golgi apparatus.
Biochemical and Physiological Effects
2-(1,3-benzothiazol-2-ylthio)-N-(3-fluorophenyl)acetamide has been shown to have a range of biochemical and physiological effects, including the inhibition of protein trafficking and secretion, the induction of cell cycle arrest and apoptosis, and the modulation of intracellular calcium levels. These effects are dependent on the concentration and duration of 2-(1,3-benzothiazol-2-ylthio)-N-(3-fluorophenyl)acetamide treatment, as well as the cell type and experimental conditions.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(1,3-benzothiazol-2-ylthio)-N-(3-fluorophenyl)acetamide in lab experiments is its specificity for ARF, which allows for the selective inhibition of vesicular trafficking and secretion. Additionally, 2-(1,3-benzothiazol-2-ylthio)-N-(3-fluorophenyl)acetamide is readily available and relatively easy to use. However, there are also limitations to using 2-(1,3-benzothiazol-2-ylthio)-N-(3-fluorophenyl)acetamide, including its potential toxicity and the need for careful optimization of experimental conditions to ensure reproducible results.

Future Directions

There are several future directions for the study of 2-(1,3-benzothiazol-2-ylthio)-N-(3-fluorophenyl)acetamide, including the development of more potent and selective ARF inhibitors, the investigation of 2-(1,3-benzothiazol-2-ylthio)-N-(3-fluorophenyl)acetamide's potential therapeutic applications in other diseases, and the exploration of 2-(1,3-benzothiazol-2-ylthio)-N-(3-fluorophenyl)acetamide's effects on other cellular processes beyond vesicular trafficking and secretion. Additionally, further research is needed to fully understand the mechanisms underlying 2-(1,3-benzothiazol-2-ylthio)-N-(3-fluorophenyl)acetamide's effects on intracellular calcium levels and its potential implications for cellular signaling pathways.

Synthesis Methods

The synthesis of 2-(1,3-benzothiazol-2-ylthio)-N-(3-fluorophenyl)acetamide involves the reaction of 2-mercaptobenzothiazole with 3-fluoroacetophenone in the presence of a base such as potassium carbonate. The resulting product is then purified through recrystallization to obtain pure 2-(1,3-benzothiazol-2-ylthio)-N-(3-fluorophenyl)acetamide.

Scientific Research Applications

2-(1,3-benzothiazol-2-ylthio)-N-(3-fluorophenyl)acetamide has been extensively studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and biotechnology. In medicinal chemistry, 2-(1,3-benzothiazol-2-ylthio)-N-(3-fluorophenyl)acetamide has been investigated for its anticancer properties, particularly in the treatment of breast cancer. In biochemistry, 2-(1,3-benzothiazol-2-ylthio)-N-(3-fluorophenyl)acetamide has been used as a tool to study protein trafficking and secretion. In biotechnology, 2-(1,3-benzothiazol-2-ylthio)-N-(3-fluorophenyl)acetamide has been used as a selective agent for the isolation of genetically modified cells.